Cas no 2228794-75-8 (3-(2-ethynylphenyl)-2,2-dimethylpropanoic acid)

• Product Name: 3-(2-ethynylphenyl)-2,2-dimethylpropanoic acid
• CAS No: 2228794-75-8
• MF: C₁₃H₁₄O₂
• MW: 202.249063968658
• CID: 6352418
• PubChem ID: 165618154
• Update Time: 2025-05-19

3-(2-ethynylphenyl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-ethynylphenyl)-2,2-dimethylpropanoic acid
• 2228794-75-8
• EN300-1813328

• Inchi： 1S/C13H14O2/c1-4-10-7-5-6-8-11(10)9-13(2,3)12(14)15/h1,5-8H,9H2,2-3H3,(H,14,15)
• InChI Key： WZPNXELWMVETFE-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)CC1C=CC=CC=1C#C)=O

Computed Properties

• Exact Mass: 202.099379685g/mol
• Monoisotopic Mass: 202.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(2-ethynylphenyl)-2,2-dimethylpropanoic acid

Introduction to 3-(2-ethynylphenyl)-2,2-dimethylpropanoic acid (CAS No. 2228794-75-8)

3-(2-ethynylphenyl)-2,2-dimethylpropanoic acid, identified by the chemical identifier CAS No. 2228794-75-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a phenyl ring substituted with an ethynyl group and a branched alkanoic acid moiety, exhibits unique structural and functional properties that make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of 3-(2-ethynylphenyl)-2,2-dimethylpropanoic acid consists of a benzene ring connected to an ethynyl group at the 2-position, with a tert-butyl group attached to the second carbon of the propanoic acid chain. This arrangement imparts distinct reactivity and electronic characteristics, making it a versatile building block for synthetic chemists. The presence of the ethynyl group allows for further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings, which are widely employed in medicinal chemistry to construct complex molecular architectures.

In recent years, the pharmaceutical industry has seen a surge in interest for compounds containing phenyl and ethynyl moieties due to their demonstrated biological activity. Specifically, derivatives of 3-(2-ethynylphenyl)-2,2-dimethylpropanoic acid have been investigated for their potential roles in modulating various biological pathways. For instance, studies have suggested that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory responses and cancer progression. The tert-butyl group enhances lipophilicity, which can improve membrane permeability and oral bioavailability, making it an attractive scaffold for drug design.

One of the most compelling aspects of 3-(2-ethynylphenyl)-2,2-dimethylpropanoic acid is its utility as a precursor in the synthesis of more complex molecules. Researchers have leveraged its reactivity to develop novel heterocyclic compounds, which are known to exhibit a wide range of pharmacological activities. For example, recent advancements in heterocyclic chemistry have demonstrated that incorporating the 3-(2-ethynylphenyl)-2,2-dimethylpropanoic acid scaffold into pyrazole or triazole frameworks can yield derivatives with enhanced binding affinity to target proteins. These findings highlight the compound's potential as a key intermediate in the discovery of next-generation therapeutics.

The synthesis of 3-(2-ethynylphenyl)-2,2-dimethylpropanoic acid typically involves multi-step organic transformations starting from commercially available aromatic precursors. The introduction of the ethynyl group is often achieved through palladium-catalyzed coupling reactions, while the tert-butyl-substituted propanoic acid moiety can be obtained via carboxylation or oxidation processes. These synthetic strategies have been optimized to ensure high yields and purity, which are critical for pharmaceutical applications.

From a computational chemistry perspective, the electronic properties of 3-(2-ethynylphenyl)-2,2-dimethylpropanoic acid have been extensively studied using density functional theory (DFT) and other quantum mechanical methods. These studies have provided insights into its interaction with biological targets and have guided the design of more potent analogs. For instance, computational modeling has revealed that the ethynyl group can participate in π-stacking interactions with aromatic residues in proteins, which may contribute to improved binding affinity. Such insights are invaluable for rational drug design and optimization.

The biological evaluation of 3-(2-ethynylphenyl)-2,2-dimethylpropanoic acid derivatives has yielded promising results in preclinical studies. In particular, compounds derived from this scaffold have shown efficacy in models of inflammation and tumor growth. Mechanistic studies suggest that these effects may be mediated through inhibition of key signaling pathways involved in these pathological processes. The ability to modulate such pathways makes 3-(2-ethynylphenyl)-2,2-dimethylpropanoic acid a compelling candidate for further development into therapeutic agents.

As research in medicinal chemistry continues to evolve, the demand for innovative building blocks like 3-(2-ethynylphenyl)-2,2-dimethylpropanoic acid is expected to grow. The compound's unique structural features and synthetic accessibility make it an indispensable tool for chemists exploring new drug candidates. Furthermore, advances in biocatalysis and flow chemistry may further streamline its production and application in drug discovery programs.

In conclusion,3-(2-ethynylphenyl)-2,2-dimethylpropanoic acid (CAS No. 2228794-75-8) represents a significant advancement in pharmaceutical chemistry. Its versatile reactivity and potential biological activity position it as a crucial intermediate for developing novel therapeutics targeting various diseases. As research progresses，this compound is poised to play an increasingly important role in the discovery and development of next-generation drugs.